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Compound of Interest

Compound Name: Styrene-(ring-13C6)

Cat. No.: B3334048

Technical Guide to the Safe Handling of Styrene-
(ring-13C6)

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety data and handling precautions for Styrene-
(ring-13C6), an isotopically labeled compound essential for various research and development
applications. Due to the limited availability of specific safety data for the 13C-labeled variant,

this document leverages information from the Safety Data Sheets (SDS) of unlabeled styrene
as a primary reference, assuming analogous safety profiles.

Hazard Identification and Classification

Styrene-(ring-13C6) is classified as a hazardous substance. The following table summarizes
its GHS classification, which is consistent with that of unlabeled styrene.[1]
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Hazard ) ] Hazard
Hazard Class Pictogram Signal Word
Category Statement
H226:
Flammable . oo
o Category 3 () Warning Flammable liquid
Liquids
and vapor[1]
Acute Toxicity, ) H332: Harmful if
_ Category 4 I Warning _
Inhalation inhaled[1]
Skin
] o ) H315: Causes
Corrosion/Irritatio  Category 2 | Warning o
skin irritation[1]
n
Serious Eye H319: Causes
Damage/Eye Category 2A | Warning serious eye
Irritation irritation[1]
H361d:
R duct Suspected of
eproductive
. p ) Category 2 TRI TAS Warning damaging the
oxici
y unborn child[2][3]
[4]
H372: Causes
Specific Target damage to
Organ Toxicity organs through
Category 1 Danger
(Repeated prolonged or
Exposure) repeated
exposure[2][3][4]
H304: May be
Aspiration fatal if swallowed
Category 1 Danger
Hazard and enters
airways[4][5]
Suspected of
Carcinogenicity Category 2 Warning causing
cancer[5][6]
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Primary Hazards:

o Flammable: Styrene-(ring-13C6) is a flammable liquid and its vapors can form explosive
mixtures with air.[1][2][7]

o Health Hazards: It is harmful if inhaled, causes skin and eye irritation, and is suspected of
causing cancer and reproductive damage.[1][2][8] Prolonged or repeated exposure can
cause damage to organs, particularly the central nervous system (CNS).[2][8] Ingestion can
be fatal if the substance enters the airways.[4][5]

Physical and Chemical Properties

The physical and chemical properties of Styrene-(ring-13C6) are expected to be very similar to
those of unlabeled styrene.

Property Value

Molecular Formula BBCeHsCH=CH2[9]
Molecular Weight 110.11 g/mol [1][9]
Appearance Colorless oily liquid[7][10]
Odor Sweet, aromatic[7][10]
Boiling Point 145-146 °C[9]

Density 0.961 g/mL at 25 °C[9]
Flash Point 31 °C (closed cup)[6][11]
Solubility in Water 0.03% (20 °C)[10]

Vapor Pressure 5 mmHg (20 °C)[10]
Autoignition Temperature 490 °CJ[6][11]

Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with
Styrene-(ring-13C6).
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Handling:

e Work in a well-ventilated area, preferably in a chemical fume hood.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3][12]

Use non-sparking tools and take precautionary measures against static discharge.[3][4]

Avoid contact with skin, eyes, and clothing.[12]

Do not breathe vapors or mist.[12]

Wash hands thoroughly after handling.[12]

Storage:

Store in a cool, dry, and well-ventilated place.[2][3] Recommended storage temperature is 2-
8°C.[9]

o Keep containers tightly closed.[2][12]

o Store away from incompatible materials such as oxidizing agents, acids, and halogenated
compounds.[2][6]

o Protect from sunlight and heat, as it may polymerize on exposure to light.[2]

e The product may contain a stabilizer like 4-tert-butylcatechol to prevent polymerization.[9]
[13]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling Styrene-(ring-13C6).
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Personal Protective Equipment (PPE)

Eye Protection Hand Protection Body Protection Respiratory Protection
We: Wear

Use

v

Specific Recommendations
Y

A,
[Chemical safety goggles or face shieldj [Chemical-resislanlgluves (e.g., Viton®, PVA)] [E' tardant lab coat or chemical-resist: 'apronj —bE\llOSH-approved organic vapor respirator if ventilation is inadequalej

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE).

First-Aid Measures

In case of exposure, follow these first-aid procedures and seek immediate medical attention.

Exposure Route

First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Call a physician.[2][12]

Skin Contact

Immediately wash off with soap and plenty of
water. Remove contaminated clothing. Consult a
physician if irritation persists.[4][12]

Eye Contact

Rinse thoroughly with plenty of water for at least
15 minutes, lifting lower and upper eyelids.

Consult a physician.[2][12]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Call a physician or poison

control center immediately.[2][5]
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Accidental Release Measures

In the event of a spill, follow these emergency procedures.

& ¢ )€ )€ )€

Click to download full resolution via product page

Caption: Emergency Response Flowchart for Spills.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2]

o Specific Hazards: Flammable liquid. Vapors are heavier than air and may travel to a source
of ignition and flash back.[3][7] Containers may explode when heated.[2]

» Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[2]

Toxicological Information

Styrene is readily absorbed through inhalation and dermal contact and is metabolized in the
body.[8] Acute exposure can cause irritation to the nose, throat, and eyes, as well as central
nervous system depression ("styrene sickness"), with symptoms like headache, dizziness, and
fatigue.[8] Chronic exposure may lead to CNS depression, memory impairment, and liver
function abnormalities.[8] Styrene is considered a possible human carcinogen.[8][14]

Toxicity Data (for unlabeled Styrene) Value

LD50 Oral (Rat) > 6,000 mg/kg[2]
LC50 Inhalation (Rat) 12,000 mg/m3 (4 h)[2]
LD50 Dermal (Rat) > 2,000 mg/kg[2]
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Experimental Protocols: Safe Handling Workflow

The following workflow outlines the key steps for safely handling Styrene-(ring-13C6) in a
laboratory setting.
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Start: Prepare for Experiment

[Review SDS and experimental protocoD

Y

(Gather and inspect appropriate PPE)

\4

[Set up experiment in a certified chemical fume hoocD

\4

Gnsure safety shower and eyewash are accessiblej

Y

(Obtain Styrene-(ring-13C6) from storaga

Y

Gerform experimental manipulations)

\4

(Collect all waste in designated, labeled containers]

Y

Gecontaminate work area and equipmeng

Y

Geturn Styrene-(ring-13C6) to proper storagg

\4

Remove PPE correctly

Y

Wash hands thoroughly

End of Procedure

Click to download full resolution via product page

Caption: Safe Handling Workflow for Styrene-(ring-13C6).
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BENGHE Foundational & Exploratory

Check Availability & Pricing

This guide is intended to provide essential safety information. Always consult the most recent
Safety Data Sheet from the supplier before use and adhere to all institutional and regulatory
safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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